Cas no 1892726-05-4 (2-Bromo-5-(3-methyloxolan-3-yl)-1,3,4-thiadiazole)

• Product Name: 2-Bromo-5-(3-methyloxolan-3-yl)-1,3,4-thiadiazole
• CAS No: 1892726-05-4
• MF: C₇H₉BrN₂OS
• MW: 249.128159284592
• MDL: MFCD32710555
• CID: 5613594
• PubChem ID: 115046465
• Update Time: 2025-11-03

2-Bromo-5-(3-methyloxolan-3-yl)-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• EN300-3243059
• 1892726-05-4
• 2-Bromo-5-(3-methyloxolan-3-yl)-1,3,4-thiadiazole
• 1,3,4-Thiadiazole, 2-bromo-5-(tetrahydro-3-methyl-3-furanyl)-

• MDL： MFCD32710555
• Inchi： 1S/C7H9BrN2OS/c1-7(2-3-11-4-7)5-9-10-6(8)12-5/h2-4H2,1H3
• InChI Key： PKUZEUPENVZIEG-UHFFFAOYSA-N
• SMILES： BrC1=NN=C(C2(C)COCC2)S1

Computed Properties

• Exact Mass: 247.96190g/mol
• Monoisotopic Mass: 247.96190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1.612±0.06 g/cm3(Predicted)
• Boiling Point: 337.1±52.0 °C(Predicted)
• pka: -1.40±0.10(Predicted)

Additional information on 2-Bromo-5-(3-methyloxolan-3-yl)-1,3,4-thiadiazole

2-Bromo-5-(3-methyloxolan-3-yl)-1,3,4-thiadiazole: A Comprehensive Overview

The compound 2-Bromo-5-(3-methyloxolan-3-yl)-1,3,4-thiadiazole (CAS No. 1892726-05-4) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiadiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of a bromine atom at position 2 and a 3-methyloxolan-3-yl group at position 5 introduces unique electronic and steric properties, making it a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-Bromo-5-(3-methyloxolan-3-yl)-1,3,4-thiadiazole through various methodologies. One notable approach involves the cyclization of appropriate thioamide precursors under controlled conditions to form the thiadiazole ring system. The introduction of the bromine substituent is typically achieved via electrophilic substitution reactions or through the use of brominating agents in a controlled environment. The 3-methyloxolan-3-yl group is introduced via nucleophilic substitution or coupling reactions, ensuring high regioselectivity and purity of the final product.

The structural features of 2-Bromo-5-(3-methyloxolan-3-yl)-1,3,4-thiadiazole make it an attractive candidate for applications in drug discovery. Thiadiazoles are known for their diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. The bromine substituent enhances the compound's reactivity and bioavailability, while the 3-methyloxolan-3-yl group contributes to its solubility and stability in biological systems. Recent studies have explored its potential as a lead compound in the development of novel therapeutic agents targeting specific molecular pathways.

In addition to its pharmacological applications, 2-Bromo-5-(3-methyloxolan-3-yl)-1,3,4-thiadiazole has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconducting materials for thin-film transistors or light-emitting diodes. Researchers have also investigated its potential as a precursor for the synthesis of advanced materials with tailored optical and electrical properties.

The synthesis and characterization of 2-Bromo-5-(3-methyloxolan-3-yl)-1,3,4-thiadiazole have been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure, reactivity, and stability under various conditions. The compound's ability to undergo further chemical transformations has been exploited in the development of novel derivatives with enhanced functionality.

From an environmental perspective, 2-Bromo-5-(3-methyloxolan-3-yl)-1,3,4-thiadiazole exhibits favorable biodegradation characteristics under controlled conditions. Its low toxicity profile and high metabolic stability make it a suitable candidate for use in eco-friendly chemical processes. Recent research has focused on optimizing its synthesis to minimize waste generation and improve sustainability.

In conclusion, 2-Bromo-5-(3-methyloxolan-3-yli)-1,3,4-thiadiazole (CAS No. 1892726-05-) is a versatile compound with significant potential across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in drug discovery and materials science. Continued research into its properties and applications is expected to unlock new opportunities for its utilization in advanced technologies and therapeutic interventions.